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Compound of Interest

Compound Name: (+)-Igmesine hydrochloride

Cat. No.: B038237 Get Quote

Preparation of (+)-Igmesine Hydrochloride Stock
Solutions for Cellular Assays
Introduction
(+)-Igmesine hydrochloride is a selective agonist for the sigma-1 (σ₁) receptor, a unique

intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface.[1]

It exhibits neuroprotective and potential antidepressant effects.[2] Accurate preparation of (+)-
Igmesine hydrochloride stock solutions is critical for obtaining reliable and reproducible

results in cell culture experiments designed to investigate its biological activities. This

document provides a detailed protocol for the preparation, storage, and use of (+)-Igmesine
hydrochloride stock solutions in cell culture applications.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of (+)-Igmesine
hydrochloride is essential for proper handling and solution preparation. Key data is

summarized in the table below.
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Property Value Source

Molecular Weight 355.94 g/mol

Formula C₂₃H₂₉N·HCl

CAS Number 130152-35-1

Purity ≥98% (HPLC)

Solubility in DMSO ≤ 50 mM (17.8 mg/mL)

Storage Temperature -20°C

Note: The molecular weight can vary between batches due to hydration. Always refer to the

batch-specific information on the Certificate of Analysis for precise calculations.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of (+)-Igmesine
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

(+)-Igmesine hydrochloride powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the vial of (+)-Igmesine hydrochloride powder to

equilibrate to room temperature before opening to prevent condensation of moisture.
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Weighing: Carefully weigh out the desired amount of (+)-Igmesine hydrochloride powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.56 mg of the compound (calculation based on a molecular weight of

355.94 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the powder. For the example

above, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Dilution to Working Concentration in Cell Culture
Media
For cell culture experiments, the DMSO stock solution must be diluted to the final working

concentration in the cell culture medium. It is crucial to ensure that the final concentration of

DMSO in the culture medium is non-toxic to the cells, typically below 0.1-0.5%.

Example Dilution:

To prepare a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. For instance, first, dilute the 10 mM stock 1:100 in sterile cell

culture medium to obtain a 100 µM intermediate solution.

Then, dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final

10 µM working concentration.

Workflow for Stock Solution Preparation and Use:
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Caption: Workflow for preparing and using (+)-Igmesine hydrochloride.

Mechanism of Action: Signaling Pathway
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(+)-Igmesine hydrochloride is a selective agonist of the sigma-1 receptor. The sigma-1

receptor is an endoplasmic reticulum (ER) chaperone protein that translocates to different parts

of the cell upon stimulation to modulate various signaling pathways.[1] One of its key functions

is the modulation of N-methyl-D-aspartate (NMDA) receptor activity.[2] (+)-Igmesine
hydrochloride has been shown to inhibit the NMDA-induced increase in cyclic GMP (cGMP).

[2]

Simplified Signaling Pathway of (+)-Igmesine Hydrochloride
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Caption: Modulation of NMDA receptor signaling by (+)-Igmesine hydrochloride.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling (+)-Igmesine hydrochloride powder and DMSO.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alzdiscovery.org [alzdiscovery.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b038237?utm_src=pdf-body
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Igmesine-Cognitive-Vitality-For-Researchers.pdf
https://pubmed.ncbi.nlm.nih.gov/11445194/
https://www.benchchem.com/product/b038237?utm_src=pdf-body
https://www.benchchem.com/product/b038237?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11445194/
https://www.benchchem.com/product/b038237?utm_src=pdf-body-img
https://www.benchchem.com/product/b038237?utm_src=pdf-body
https://www.benchchem.com/product/b038237?utm_src=pdf-body
https://www.benchchem.com/product/b038237?utm_src=pdf-custom-synthesis
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Igmesine-Cognitive-Vitality-For-Researchers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Neuropharmacological profile of a selective sigma ligand, igmesine: a potential
antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [How to prepare (+)-Igmesine hydrochloride stock
solutions for cell culture experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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